Cas no 1781977-97-6 (2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine)

• Product Name: 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine
• CAS No: 1781977-97-6
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6373011
• PubChem ID: 82623246
• Update Time: 2025-05-25

2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine
• EN300-1918269
• 1781977-97-6
• [2-(5-bromo-1H-indol-2-yl)ethyl](methyl)amine

• Inchi： 1S/C11H13BrN2/c1-13-5-4-10-7-8-6-9(12)2-3-11(8)14-10/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： YRJNDKIXTQHSTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CCNC)N2

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Additional information on 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine

2-(5-Bromo-1H-indol-2-yl)ethyl(methyl)amine: A Comprehensive Overview

The compound 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine, with the CAS number 1781977-97-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of indole derivatives, which are known for their diverse biological activities and structural versatility. The presence of a bromine atom at the 5-position of the indole ring introduces unique electronic and steric properties, making this compound particularly interesting for both academic and industrial research.

Recent studies have highlighted the potential of indole-based compounds in drug discovery, particularly in the development of anticancer agents. The indole moiety is a common structural element in many bioactive molecules, including natural products and synthetic drugs. For instance, the indole ring is a key feature of tryptophan, serotonin, and melatonin, all of which play critical roles in human physiology. The substitution pattern in 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine further enhances its potential as a lead compound for therapeutic applications.

The synthesis of this compound typically involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. One common approach is the use of nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 5-position of the indole ring. The subsequent attachment of the ethyl(methyl)amine group requires careful optimization to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

From a pharmacological perspective, 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine has shown promising activity in preclinical models of cancer. Its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR pathway, suggests its potential as an anticancer agent. Additionally, this compound has demonstrated selective cytotoxicity against various cancer cell lines, making it a compelling candidate for further preclinical development.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. High-resolution mass spectrometry (HRMS), for example, provides precise molecular weight measurements that are essential for confirming the structure. Furthermore, computational methods like density functional theory (DFT) have been used to study the electronic properties and reactivity of this compound at the molecular level.

The application of green chemistry principles has also influenced the synthesis and handling of 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine. Researchers are increasingly adopting environmentally friendly solvents and catalysts to minimize waste and reduce the environmental footprint of chemical processes. This shift aligns with global efforts to promote sustainable practices in drug discovery and development.

In conclusion, 2-(5-bromo-1H-indol-2-yl)ethyl(methyl)amine represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodology and pharmacological testing, positions it as a promising lead compound for future drug development efforts.